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Introduction
Nsp-SA-NHS is a highly sensitive acridinium ester used as a chemiluminescent label in

immunoassays. Its application is particularly advantageous for the detection of small

molecules, which are often challenging to quantify due to their low molecular weight and lack of

multiple epitopes. This document provides detailed protocols and data for the use of Nsp-SA-
NHS in developing competitive chemiluminescent immunoassays for small molecule detection,

with a specific focus on the detection of Bisphenol A (BPA) and Bisphenol S (BPS) as model

analytes.

Nsp-SA-NHS is a direct chemiluminescent reagent that reacts with primary amines on proteins,

antibodies, or other molecules to form stable amide bonds.[1] The resulting labeled conjugate

emits light upon reaction with hydrogen peroxide under alkaline conditions.[1][2] This flash-type

chemiluminescence is highly sensitive and can be measured using a luminometer.[1]

Principle of Competitive Chemiluminescent
Immunoassay (CLIA)
The detection of small molecules using Nsp-SA-NHS typically employs a competitive

immunoassay format. In this setup, the Nsp-SA-NHS labeled small molecule-protein conjugate

(tracer) competes with the unlabeled small molecule from the sample for a limited number of
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binding sites on a specific antibody. The amount of light produced is inversely proportional to

the concentration of the small molecule in the sample.
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Start

Dissolve BSA in PBS
(Solution A)

Dissolve Nsp-SA-NHS in DMF
(Solution B)

Slowly add Solution B to Solution A
with gentle stirring

Incubate at 18°C for 12h
in the dark with agitation

Purify the conjugate
(Dialysis or Desalting Column)

Store the labeled protein

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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